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Compound of Interest

Compound Name: Antibacterial agent 160

Cat. No.: B12368618

Disclaimer: The following guide is based on currently available public information, which is
limited primarily to supplier-provided data. Detailed experimental protocols, extensive
guantitative data, and specific signaling pathways from peer-reviewed scientific literature or
patents for Antibacterial Agent 160 (CAS 1854892-66-2) are not publicly accessible at this
time. This document summarizes the existing information and outlines the known mechanism
of action.

Introduction

Antibacterial Agent 160 is a potent antibacterial compound identified by the CAS number
1854892-66-2. It has been noted for its efficacy in rapidly eradicating bacteria and, notably, in
inhibiting the formation of bacterial biofilms.[1][2][3][4] Biofilm inhibition is a critical area of
antibacterial research, as biofilms contribute significantly to antibiotic resistance and persistent
infections.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Antibacterial Agent 160 is
provided in the table below.
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Property Value Reference
CAS Number 1854892-66-2 [11[5]1[6][71[8]
Molecular Formula C29H27CIFN306 [11[21[3]14]
Molecular Weight 567.99 g/mol [1112]131[4]
Appearance Solid [11121[3]

Mechanism of Action

The primary mechanism of action for Antibacterial Agent 160 is reported to be its interference
with the normal function of bacterial DNA, which ultimately leads to cell death.[1][5][6] This
mode of action suggests that the compound may function as a DNA gyrase inhibitor, a
topoisomerase inhibitor, or an agent that directly damages DNA, though the specific molecular
target has not been publicly disclosed.

Proposed Signaling Pathway

Given the described mechanism of action, a logical pathway can be proposed. The agent likely
penetrates the bacterial cell wall and membrane to reach the cytoplasm, where it interacts with
DNA or associated enzymes, leading to a cascade of events culminating in cell death.
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Caption: Proposed mechanism of action for Antibacterial Agent 160.

Biofilm Inhibition

A key characteristic of Antibacterial Agent 160 is its ability to inhibit the formation of bacterial
biofilms.[1][2][3][4] The workflow for evaluating biofilm inhibition typically involves the following
steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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